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Compound of Interest |

Compound Name: (Rac)-BIO8898
Cat. No.: B10822766
Get Quote

For researchers, scientists, and drug development professionals utilizing (Rac)-BIO8898,
adherence to proper disposal procedures is critical for maintaining laboratory safety and
environmental compliance. This guide provides essential, step-by-step instructions for the safe
handling and disposal of (Rac)-BIO8898 in its various forms.

(Rac)-B108898 is a CD40-CD154 co-stimulatory interaction inhibitor.[1][2][3] While a specific
Safety Data Sheet (SDS) for (Rac)-BIO8898 is not readily available, an SDS for a compound
with the same CAS number (402564-79-8) indicates that it may be harmful if inhaled,
swallowed, or absorbed through the skin, and can cause eye and respiratory tract irritation.[4]
Therefore, handling and disposal require appropriate precautions.

Key Safety and Handling Information

Proper personal protective equipment (PPE) is mandatory when handling (Rac)-BIO8898. This
includes safety goggles, a full lab suit or coat, a dust respirator, and gloves.[4] All handling
should be performed in a well-ventilated area, preferably within a chemical fume hood.
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Parameter Specification Source
CAS Number 402564-79-8 [1][2]
Molecular Formula C53H64N806 [2]
Appearance Solid

Storage (Powder)

-20°C (3 years); 4°C (2 years)

[2][5]

Storage (In Solvent)

-80°C (6 months); -20°C (1

month)

[1](21[3]

Primary Hazard

May be harmful if inhaled,
swallowed, or absorbed
through the skin. Causes eye

and respiratory tract irritation.

[4]

Required PPE

Safety goggles, gloves, lab

coat/full suit, dust respirator.

[4]

Step-by-Step Disposal Procedures

Disposal of (Rac)-BIO8898 must be carried out in accordance with federal, state, and local

environmental regulations.[4] The following procedures provide a general framework for safe

disposal.

Unused or Expired Solid (Rac)-BIO8898

» Containerization: Ensure the original container is securely sealed. If the original container is

compromised, transfer the solid waste to a new, compatible, and clearly labeled hazardous

waste container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the chemical

name "(Rac)-Bl08898", the CAS number, and an indication of the hazards (e.g., "Toxic,"

“Irritant”).

e Segregation: Store the waste container in a designated, secure hazardous waste

accumulation area, segregated from incompatible materials.
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» Disposal Request: Arrange for pickup and disposal by your institution's certified hazardous
waste management service. Do not dispose of solid (Rac)-BIO8898 in regular laboratory or
municipal trash.

Solutions Containing (Rac)-BIO8898

o Collection: Collect all aqueous and organic solutions containing (Rac)-BIO8898 in a
designated, leak-proof, and compatible hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's waste management guidelines.

o Labeling: Clearly label the container as "Hazardous Waste" with the full chemical name of
the contents, including all solvents (e.g., "Waste (Rac)-BIO8898 in DMSQO"), and their
approximate concentrations.

o Storage: Keep the waste container tightly closed and store it in a secondary containment tray
within a designated hazardous waste accumulation area.

e Disposal: Contact your institution's environmental health and safety (EHS) department for
collection and disposal. Do not pour solutions containing (Rac)-BIO8898 down the drain.

Contaminated Labware and PPE

e Solid Waste Collection: Items such as gloves, pipette tips, and empty vials that are
contaminated with (Rac)-Bl08898 should be collected in a designated hazardous waste bag
or container.

e Labeling: The waste bag or container must be clearly labeled as "Hazardous Waste" and
specify the contaminant "(Rac)-BIO8898".

o Sharps: Needles, scalpels, or other contaminated sharps must be disposed of in a
designated, puncture-proof sharps container for hazardous chemical waste.

o Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as liquid hazardous waste. After rinsing, the
glassware can typically be washed and reused. If the glassware is to be discarded, it should
be placed in a designated broken glass box.
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+ Disposal: All contaminated solid waste must be disposed of through your institution's
hazardous waste program.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
BI108898.
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Caption: Disposal workflow for (Rac)-BIO8898 waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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